Cas no 2141900-32-3 (1-(2-chloro-3,6-difluorophenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(2-chloro-3,6-difluorophenyl)-2,2-difluoroethan-1-one
• CAS No: 2141900-32-3
• MF: C₈H₃ClF₄O
• MW: 226.555435419083
• CID: 6053654
• PubChem ID: 165654073
• Update Time: 2025-10-31

1-(2-chloro-3,6-difluorophenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-3,6-difluorophenyl)-2,2-difluoroethan-1-one
• 1-(2-Chloro-3,6-difluorophenyl)-2,2-difluoroethanone
• Ethanone, 1-(2-chloro-3,6-difluorophenyl)-2,2-difluoro-
• 2141900-32-3
• EN300-1940557

• Inchi： 1S/C8H3ClF4O/c9-6-4(11)2-1-3(10)5(6)7(14)8(12)13/h1-2,8H
• InChI Key： ITRHBCXITUGJJY-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(F)C=CC(F)=C1Cl)C(F)F

Computed Properties

• Exact Mass: 225.9808551g/mol
• Monoisotopic Mass: 225.9808551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.484±0.06 g/cm3(Predicted)
• Boiling Point: 212.6±35.0 °C(Predicted)

Additional information on 1-(2-chloro-3,6-difluorophenyl)-2,2-difluoroethan-1-one

Introduction to 1-(2-Chloro-3,6-difluorophenyl)-2,2-difluoroethan-1-one (CAS No. 2141900-32-3)

1-(2-Chloro-3,6-difluorophenyl)-2,2-difluoroethan-1-one (CAS No. 2141900-32-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloro-substituted difluorophenyl group and a difluoroethanone moiety. The combination of these functional groups imparts distinct physicochemical properties and biological activities, making it a promising candidate for various applications in drug discovery and development.

The chloro-substituted difluorophenyl group in 1-(2-chloro-3,6-difluorophenyl)-2,2-difluoroethan-1-one contributes to its high lipophilicity and enhanced metabolic stability. These properties are crucial for improving the pharmacokinetic profile of potential drug candidates. Additionally, the difluoroethanone moiety enhances the compound's reactivity and can facilitate the formation of covalent bonds with target proteins, which is particularly valuable in the design of irreversible inhibitors.

Recent studies have explored the potential therapeutic applications of 1-(2-chloro-3,6-difluorophenyl)-2,2-difluoroethan-1-one. One notable area of research is its use as a protease inhibitor. Proteases play critical roles in various physiological processes and are often implicated in disease states such as cancer, viral infections, and neurodegenerative disorders. The ability of 1-(2-chloro-3,6-difluorophenyl)-2,2-difluoroethan-1-one to selectively inhibit specific proteases makes it a valuable tool for both basic research and therapeutic development.

In the context of cancer research, 1-(2-chloro-3,6-difluorophenyl)-2,2-difluoroethan-1-one has shown promise as a potential anti-cancer agent. Studies have demonstrated its ability to inhibit the activity of proteases involved in tumor growth and metastasis. For example, it has been shown to effectively target matrix metalloproteinases (MMPs), which are key enzymes involved in extracellular matrix degradation and tumor invasion. By inhibiting MMPs, 1-(2-chloro-3,6-difluorophenyl)-2,2-difluoroethan-1-one can potentially reduce tumor growth and metastasis.

Another area of interest is the use of 1-(2-chloro-3,6-difluorophenyl)-2,2-difluoroethan-1-one as an antiviral agent. Viral proteases are essential for the replication and maturation of many viruses, including HIV and hepatitis C virus (HCV). The compound's ability to inhibit these proteases can disrupt viral replication cycles and reduce viral load. Preclinical studies have shown that 1-(2-chloro-3,6-difluorophenyl)-2,2-difluoroethan-1-one exhibits potent antiviral activity against both HIV and HCV.

Beyond its therapeutic applications, 1-(2-chloro-3,6-difluorophenyl)-2,2-difluoroethan-1-one is also being investigated for its potential use as a research tool in chemical biology. Its unique chemical structure allows it to serve as a probe for studying protein-protein interactions and enzymatic activities. By labeling or modifying the compound with fluorescent or biotin tags, researchers can gain insights into the mechanisms of action of specific proteases and their roles in various biological processes.

The synthesis of 1-(2-chloro-3,6-difluorophenyl)-2,2-difluoroethan-1-one involves several well-established chemical reactions. The key steps include the formation of the difluoroketone moiety through fluorination reactions and the subsequent coupling with the chlorodifluorobenzene derivative. These synthetic routes are highly efficient and can be scaled up for large-scale production if needed.

In conclusion, 1-(2-Chloro-3,6-difluorophenyl)-2,2-difluoroethan-1-one (CAS No. 2141900-32-3) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with favorable physicochemical properties and biological activities that make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in both academic and industrial settings.